6-amino-3-ethyl-1,3-benzothiazol-2(3H)-one

• IUPAC Name: 6-amino-3-ethyl-1,3-benzothiazol-2-one
• InChI: InChI=1S/C9H10N2OS/c1-2-11-7-4-3-6(10)5-8(7)13-9(11)12/h3-5H,2,10H2,1H3
• InChI Key: NZXJETHXSNAQGR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)N)SC1=O
• Molecular Formula: C9H10N2OS
• Molecular Weight: 194.26 g/mol

Description

6-amino-3-ethyl-1,3-benzothiazol-2(3H)-one is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as benzothiazolone and is a member of the benzothiazole family. It has a molecular formula of C10H11N2OS and a molecular weight of 217.28 g/mol.

Mechanism of Action

The exact mechanism of action of 6-amino-3-ethyl-1,3-benzothiazol-2(3H)-one is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain.
Biochemical and Physiological Effects:
6-amino-3-ethyl-1,3-benzothiazol-2(3H)-one has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). It has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-amino-3-ethyl-1,3-benzothiazol-2(3H)-one in lab experiments is its relatively low toxicity. It has been found to have a high therapeutic index, meaning that it has a wide margin of safety between its effective and toxic doses. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the scientific research of 6-amino-3-ethyl-1,3-benzothiazol-2(3H)-one. One direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential use in the treatment of cancer, particularly in combination with other chemotherapeutic agents. Additionally, further studies could be conducted to elucidate its mechanism of action and to optimize its pharmacokinetic properties.

Scientific Research Applications

6-amino-3-ethyl-1,3-benzothiazol-2(3H)-one has shown promising results in various scientific research studies. It has been found to possess antitumor, anti-inflammatory, and antimicrobial properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.